molecular formula C14H17N3O4 B2506369 5-Methyl-6-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indazole-7-carboxylic acid CAS No. 2248321-27-7

5-Methyl-6-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indazole-7-carboxylic acid

Cat. No. B2506369
CAS RN: 2248321-27-7
M. Wt: 291.307
InChI Key: FDSUYWDQUVBPCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Methyl-6-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indazole-7-carboxylic acid, also known as MIAC, is a novel compound that has recently gained attention in the scientific community due to its potential applications in various fields. MIAC is a type of indazole derivative that has been synthesized using a specific method, and its unique structure has been found to have several interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 5-Methyl-6-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indazole-7-carboxylic acid is not fully understood, but it is believed to work by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been found to activate certain pathways that are involved in the immune response, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has several interesting biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit the production of certain cytokines that are involved in the inflammatory response. In addition, this compound has been found to activate certain immune cells, such as natural killer cells, which play a role in the body's defense against cancer and infections.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-Methyl-6-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indazole-7-carboxylic acid is its reproducibility. The synthesis method for this compound is efficient and reliable, making it a viable compound for further research. This compound also has several interesting biochemical and physiological effects, making it a promising candidate for the development of new treatments for cancer, inflammation, and infections. However, there are also some limitations to using this compound in lab experiments. For example, this compound has not been extensively studied in vivo, so its safety and efficacy in humans is not yet known. In addition, this compound has a relatively short half-life, which may limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on 5-Methyl-6-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indazole-7-carboxylic acid. One area of research is to further explore its anti-cancer properties, particularly in vivo. Researchers could also investigate the potential of this compound as a treatment for inflammatory diseases such as rheumatoid arthritis. In addition, researchers could explore the use of this compound as a potential antibiotic, particularly in light of the growing problem of antibiotic resistance. Finally, researchers could investigate the potential of this compound as a drug delivery system, as its unique structure may make it a promising candidate for targeted drug delivery.

Synthesis Methods

5-Methyl-6-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indazole-7-carboxylic acid can be synthesized using a specific method that involves the reaction of 5-methyl-1H-indazole-7-carboxylic acid with isobutyl chloroformate and 2-methylpropan-2-amine in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain pure this compound. This method has been found to be efficient and reproducible, making this compound a viable compound for further research.

Scientific Research Applications

5-Methyl-6-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indazole-7-carboxylic acid has several potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. This compound has been found to have anti-cancer properties, with studies showing that it can inhibit the growth of cancer cells in vitro. This compound has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. In addition, this compound has been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.

properties

IUPAC Name

5-methyl-6-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indazole-7-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17N3O4/c1-7-5-8-6-15-17-11(8)9(12(18)19)10(7)16-13(20)21-14(2,3)4/h5-6H,1-4H3,(H,15,17)(H,16,20)(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FDSUYWDQUVBPCU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C(=C1NC(=O)OC(C)(C)C)C(=O)O)NN=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

291.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.